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Introduction
Boc-LRR-AMC (Boc-Leu-Arg-Arg-7-amido-4-methylcoumarin) is a sensitive fluorogenic

substrate utilized to measure the trypsin-like activity of the 20S and 26S proteasome.[1][2][3]

Enzymatic cleavage of the peptide releases the fluorescent aminomethylcoumarin (AMC)

group, which can be quantified to determine enzyme activity.[2][3][4] This document provides a

detailed protocol for the preparation of a Boc-LRR-AMC stock solution in Dimethyl Sulfoxide

(DMSO) and its subsequent use in enzymatic assays.

Quantitative Data Summary
For ease of reference, the key quantitative data for the preparation and use of Boc-LRR-AMC
are summarized in the table below.
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Parameter Value Source(s)

Molecular Weight 773.8 Da [1][5]

Solubility in DMSO ≥ 100 mg/mL (142.69 mM) [6]

12 mg/mL [2]

Recommended Stock Solution

Concentration
50 mM [5]

Recommended Working

Concentration
50-200 µM [1][5]

Fluorescence Excitation

Wavelength
340-380 nm [1][2][3][7]

Fluorescence Emission

Wavelength
440-460 nm [1][2][3][7]

Storage of Powder -20°C to -70°C [1][8][9]

Storage of DMSO Stock

Solution

-20°C (1 month) or -80°C (6

months)
[10]

Experimental Protocols
Materials

Boc-LRR-AMC powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Water bath (optional)

Pipettes and sterile pipette tips
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Protocol for Preparing a 50 mM Boc-LRR-AMC Stock
Solution in DMSO
This protocol is adapted from publicly available datasheets.[5]

Pre-treatment of Boc-LRR-AMC Powder: Before opening, briefly centrifuge the vial of Boc-
LRR-AMC powder to ensure all the powder is at the bottom of the tube.[5]

Reconstitution: To prepare a 50 mM stock solution, add the appropriate volume of DMSO to

the vial of Boc-LRR-AMC. For example, to 5 mg of Boc-LRR-AMC (MW: 773.8 g/mol ), add

0.13 mL of DMSO.[5]

Dissolution: Vortex the solution thoroughly to dissolve the powder. If necessary, gently warm

the solution in a 50°C water bath to aid dissolution.[5]

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.[1][10] Store the aliquots at -20°C for up

to one month or at -80°C for up to six months.[10]

General Protocol for a Proteasome Activity Assay
This protocol outlines the general steps for using the Boc-LRR-AMC stock solution in a typical

proteasome activity assay in a 96-well plate format.

Prepare 1X Reaction Buffer: A common reaction buffer consists of 20 mM Tris (pH 7.1 at

37°C), 50 mM NaCl, and 2 mM β-mercaptoethanol.[1][5]

Prepare 2X Substrate Solution: Dilute the 50 mM Boc-LRR-AMC stock solution in the 1X

reaction buffer to a 2X working concentration (e.g., 200 µM for a final concentration of 100

µM).[5] For example, add 4 µL of the 50 mM stock solution to 996 µL of warmed (37°C) 1X

reaction buffer.[5]

Plate Setup: Add 50 µL of your sample (e.g., cell lysate or purified proteasome) to each well

of a 96-well plate.[1][5] If the sample volume is less than 50 µL, adjust the volume with 1X

reaction buffer.
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Initiate Reaction: Add 50 µL of the 2X substrate solution to each well to start the enzymatic

reaction.[1][5]

Fluorescence Measurement: Immediately begin kinetic measurement of AMC fluorescence

using a microplate reader.[1][5] Set the excitation wavelength between 340-380 nm and the

emission wavelength between 440-460 nm.[1][2][3][7] Record data every 1-2 minutes for a

total of 20-30 minutes.

Data Analysis: Determine the rate of the reaction (fluorescence units per minute) from the

linear portion of the kinetic curve. This rate is proportional to the proteasome activity in the

sample.
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Caption: Proteasome cleaves Boc-LRR-AMC, releasing fluorescent AMC.

Experimental Workflow for Preparing Boc-LRR-AMC
Stock Solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.ubpbio.com/index.php/product/fluorescent-substrate/boc-leu-arg-arg-amc-boc-lrr-amc.html
https://www.ubpbio.com/temp/G3100%20G3101_Boc-Leu-Arg-Arg-AMC%20(Boc-LRR-AMC)_Datasheet.pdf
https://www.ubpbio.com/index.php/product/fluorescent-substrate/boc-leu-arg-arg-amc-boc-lrr-amc.html
https://www.ubpbio.com/temp/G3100%20G3101_Boc-Leu-Arg-Arg-AMC%20(Boc-LRR-AMC)_Datasheet.pdf
https://www.ubpbio.com/index.php/product/fluorescent-substrate/boc-leu-arg-arg-amc-boc-lrr-amc.html
https://www.caymanchem.com/product/26642
https://bertin-bioreagent.cvmh.fr/boc-lrr-amc/
https://www.glpbio.com/boc-lrr-amc.html
https://www.benchchem.com/product/b10814711?utm_src=pdf-body
https://www.benchchem.com/product/b10814711?utm_src=pdf-body-img
https://www.benchchem.com/product/b10814711?utm_src=pdf-body
https://www.benchchem.com/product/b10814711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Centrifuge Boc-LRR-AMC
powder vial

Add appropriate
volume of DMSO

Vortex to dissolve

Completely
dissolved?

Warm at 50°C

No

Aliquot into
single-use tubes

Yes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for Boc-LRR-AMC stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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